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Compound of Interest

Compound Name: 4-Penten-2-one

Cat. No.: B1216878 Get Quote

Essential Safety and Handling Guide for 4-Penten-2-
one
Disclaimer: Safety Data Sheets (SDS) and other safety information predominantly point to the

chemical 4-Penten-2-ol (CAS Number: 625-31-0) rather than 4-Penten-2-one. This guide is

developed based on the available data for 4-Penten-2-ol, which is presumed to have a similar

hazard profile due to its structural similarities. Researchers should always consult the specific

Safety Data Sheet for the exact chemical they are handling.

This guide provides immediate and essential safety protocols for handling 4-Penten-2-ol,

targeting researchers, scientists, and professionals in drug development. Adherence to these

guidelines is crucial for ensuring personal safety and proper laboratory conduct.

Immediate Safety Concerns
4-Penten-2-ol is classified as a flammable liquid and can cause skin and eye irritation.[1] It is

imperative to handle this chemical with appropriate caution in a controlled laboratory

environment.

Personal Protective Equipment (PPE)
The use of proper personal protective equipment is mandatory to minimize exposure and

associated risks. The following table summarizes the required PPE for handling 4-Penten-2-ol.
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Protection Type Specification Standard

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.

Conforming to EN 166 (EU) or

NIOSH (US).[2]

Hand Protection

Chemical-resistant, impervious

gloves. Nitrile rubber is a

suitable option. Gloves must

be inspected prior to use.

Conforming to EU Directive

89/686/EEC and EN 374.

Body Protection

Wear fire/flame resistant and

impervious clothing. A lab coat

or chemical-resistant apron is

recommended.

---

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, a

full-face respirator should be

used.[2] All handling should

ideally be conducted in a well-

ventilated area or a chemical

fume hood.

NIOSH (US) approved.

Operational Plan for Safe Handling
A systematic approach to handling 4-Penten-2-ol is critical for safety.

Engineering Controls and Ventilation:

Always handle 4-Penten-2-ol in a well-ventilated area, preferably within a certified chemical

fume hood.

Use explosion-proof electrical, ventilating, and lighting equipment to mitigate fire risks.[1]

Fire and Explosion Prevention:

This chemical is a flammable liquid and vapor. Keep it away from heat, sparks, open flames,

and other ignition sources.[1][2]
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Use only non-sparking tools.[2]

Ground and bond containers during transfer to prevent static discharge.[1][2]

General Handling Procedures:

Inspect PPE: Before starting, inspect all personal protective equipment for integrity.

Prepare Work Area: Ensure the chemical fume hood is operational and the work area is clear

of clutter and ignition sources.

Dispensing: When transferring the chemical, use a grounded and bonded system to prevent

static electricity build-up.

Avoid Contact: Prevent contact with skin and eyes. Do not breathe vapors or spray mist.

Contamination: If gloves become contaminated, remove and replace them immediately.

Post-Handling: Wash hands and face thoroughly after handling.

Emergency Procedures
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Exposure Type First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water. If skin irritation occurs or persists, seek

medical help.[2]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids open. Remove

contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical

attention.[2]

Ingestion

Rinse mouth thoroughly with water. Do not

induce vomiting. Never give anything by mouth

to an unconscious person. Call a physician or

Poison Control Center immediately.[2]

Spill Response: In case of a spill, evacuate the area and eliminate all ignition sources. Wear

appropriate PPE and contain the spill with an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, labeled container for disposal.

Disposal Plan
Waste Collection: Collect waste in a suitable, closed, and properly labeled container.

Disposal Method: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations. This may involve incineration in a

chemical incinerator equipped with an afterburner and scrubber.

Workflow for Safe Handling of 4-Penten-2-ol
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Safe Handling Workflow for 4-Penten-2-ol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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